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Compound of Interest

Compound Name: Vanadium(lll) bromide

Cat. No.: B086626

Vanadium(lll) Bromide: Technical Support Center

This technical support center provides essential information for the safe handling of
Vanadium(lll) bromide (VBrs3) for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Vanadium(lll) bromide?

Al: Vanadium(lll) bromide is a corrosive solid that can cause severe skin burns and eye
damage.[1][2] It is also harmful if swallowed and causes irritation to the respiratory system.[1]
[3] The compound is highly sensitive to moisture and reacts with water.[1][4]

Q2: What personal protective equipment (PPE) is mandatory when handling Vanadium(lil)
bromide?

A2: When handling Vanadium(lll) bromide, it is essential to wear appropriate personal
protective equipment. This includes chemical safety goggles, a face shield, protective gloves,
and suitable protective clothing to prevent skin contact.[1][5] Respiratory protection, such as a
type P3 (EN 143) respirator cartridge or an N95/P1 filter, should be used, especially when dust
is generated.[5][6][7]

Q3: How should Vanadium(lll) bromide be stored?
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A3: Vanadium(lll) bromide should be stored locked up in a dry, cool, and well-ventilated area.
[1] The container must be kept tightly closed to prevent contact with moisture, as it is moisture-
sensitive.[1][4] It should be stored away from incompatible materials such as water, strong
bases, and oxidizing agents.[1]

Q4: What is the proper procedure for disposing of Vanadium(lll) bromide waste?

A4: Vanadium(lll) bromide waste is considered hazardous waste.[1] Disposal must be
conducted in accordance with local, regional, and national hazardous waste regulations.[1][7] It
is crucial to consult with your institution's environmental health and safety department for
specific disposal protocols.

Q5: Is Vanadium(lll) bromide carcinogenic?

A5: There is currently no indication that Vanadium(lll) bromide is carcinogenic to humans. It is
not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1][2][4]

Troubleshooting Guides

Issue 1: The Vanadium(lll) bromide has changed color from its typical green-black
appearance.

o Possible Cause: The compound may have been exposed to moisture or air. Vanadium(lll)
bromide is very hygroscopic and moisture-sensitive.[1][8]

o Solution: Discard the compromised reagent according to your institution's hazardous waste
disposal procedures. To prevent this in the future, ensure the container is always tightly
sealed and stored in a desiccator or a dry, inert atmosphere.

Issue 2: A small amount of Vanadium(lll) bromide has been spilled in the fume hood.
e Procedure:
o Ensure all personnel in the immediate area are aware of the spill.

o Wear the appropriate PPE, including respiratory protection.
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o Carefully sweep up the solid material and place it into a suitable, labeled container for
hazardous waste disposal.[1] Avoid creating dust.[1]

o Wipe the area with a damp cloth (if appropriate for the surface and situation, being mindful
of the reactivity with water) and then decontaminate the surface.

o Ventilate the area and wash it thoroughly after the cleanup is complete.[9]
Issue 3: What are the immediate first aid measures in case of accidental exposure?

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, making
sure to also rinse under the eyelids.[1] Remove contact lenses if present and easy to do so.
Seek immediate medical attention.[1][2]

» Skin Contact: Take off all contaminated clothing immediately.[1] Rinse the affected skin with
large amounts of water and shower.[1] Wash the contaminated clothing before reusing it.[1]
Immediate medical attention is required.[1]

 Inhalation: Move the individual to fresh air and keep them at rest in a position that is
comfortable for breathing.[1] If breathing has stopped, provide artificial respiration.[2] Seek
immediate medical attention.[1][2]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1][2] Never give anything
by mouth to a person who is unconscious.[2] Seek immediate medical attention.[1][2]

Quantitative Data Summary
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Property

Value

Chemical Formula

VBrs

Molar Mass 290.65 g/mol [2]

Appearance Green-black solid[8]

Density 4 g/cm?3[8]

Solubility Soluble in water[8]
Ceiling limit of 0.05 mg/m3 (as Vanadium dust)
for a 15-minute exposure. This applies to all

NIOSH REL . .
vanadium compounds except Vanadium metal
and Vanadium carbide.[10]
Ceiling limit of 0.5 mg/m3 for respirable

OSHA PEL

Vanadium pentoxide (V20s) dust.[10]

8B - Non-combustible corrosive hazardous
Storage Class ]
materials[5]

UN Number UN3260[1]

Experimental Protocol: Safe Handling of
Vanadium(lll) Bromide

This protocol outlines the general procedure for safely handling Vanadium(lll) bromide in a
laboratory setting.

1. Preparation and Precautionary Measures:

o Conduct a pre-work hazard assessment.

o Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[1]

o Work exclusively within a certified chemical fume hood.[1]

e Don the required PPE: a lab coat, chemical safety goggles, a face shield, and chemically
resistant gloves.

o Have a spill kit and appropriate waste containers ready.
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. Handling the Compound:

Before opening, allow the Vanadium(lll) bromide container to reach room temperature to
minimize moisture condensation.

Carefully open the container in the fume hood.

Use a clean, dry spatula to weigh and transfer the desired amount of the compound.
Avoid any actions that could generate dust.

Keep the container tightly sealed when not in use.

. During the Experiment:

Be mindful of the compound's incompatibility with water, strong bases, and oxidizing agents.
[1]

Should any signs of exposure occur (e.g., skin irritation, respiratory discomfort), cease work
immediately and follow the appropriate first aid procedures.

. Post-Experiment Procedures:

Decontaminate all equipment used.

Properly label and store any remaining Vanadium(lll) bromide.

Dispose of all waste materials (including contaminated gloves and weighing paper) in the
designated hazardous waste container.

Clean the work area within the fume hood.

Remove PPE and wash hands thoroughly with soap and water.[1]

Visualizations
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Caption: Workflow for the safe handling of Vanadium(lil) bromide.
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Caption: Logical workflow for responding to a Vanadium(lll) bromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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